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Compound of Interest

Compound Name: Disodium peroxydicarbonate

Cat. No.: B1600323 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
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) is a water-soluble inorganic peroxide that serves as an efficient initiator for free-radical
polymerization, particularly in aqueous media such as emulsion and suspension
polymerization. Its primary application is in the polymerization of vinyl monomers, most notably
vinyl chloride, to produce polyvinyl chloride (PVC). The utility of disodium peroxydicarbonate
stems from its ability to generate free radicals upon thermal decomposition, which then initiate
the polymerization chain reaction. This document provides detailed application notes,
experimental protocols, and quantitative data for the use of disodium peroxydicarbonate as a
polymerization initiator.
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Property Value
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Molecular Weight 166.00 g/mol

Appearance White crystalline solid

Solubility Water-soluble

Applications in Polymer Chemistry
Disodium peroxydicarbonate is predominantly used as a primary initiator in the following

polymerization processes:

Suspension Polymerization of Vinyl Chloride: It is widely employed in the production of PVC

resins. The initiator, being soluble in the aqueous phase, decomposes to generate radicals at

the monomer droplet interface.

Emulsion Polymerization: Its water solubility makes it an ideal initiator for emulsion

polymerization, where initiation occurs in the aqueous phase.

Low-Temperature Polymerization: In combination with reducing agents (redox systems), it

can initiate polymerization at lower temperatures, which is advantageous for certain

monomers and for controlling polymer properties.
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Mechanism of Initiation
The initiation process begins with the thermal decomposition of the peroxydicarbonate ion,

which involves the homolytic cleavage of the oxygen-oxygen bond to generate two carbonate

radical anions. These radicals can then initiate polymerization by adding to a monomer unit.

Thermal Decomposition
The peroxydicarbonate ion decomposes upon heating to form carbonate radical anions:

ngcontent-ng-c282987731="" _nghost-ng-c454405063="" class="inline ng-star-inserted">

𝐶2𝑂6
2 − → 2 ⋅𝐶𝑂3

−
C2​O62−​→2⋅CO3−​

These carbonate radical anions are the primary initiating species.
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Caption: Thermal decomposition of disodium peroxydicarbonate to initiate polymerization.

Quantitative Data for Polymerization Initiation
The efficiency and rate of polymerization are highly dependent on the initiator's decomposition

kinetics. The following table summarizes key quantitative data for peroxydicarbonate initiators.

While specific data for disodium peroxydicarbonate is limited in publicly available literature,

data for structurally similar dialkyl peroxydicarbonates are provided as a reference. The half-life

of an initiator is the time required for 50% of the initiator to decompose at a given temperature.
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Initiator
10-hour Half-Life
Temp. (°C)

1-hour Half-Life
Temp. (°C)

1-minute Half-Life
Temp. (°C)

Di(2-ethylhexyl)

peroxydicarbonate
47 64 99

Di-n-propyl

peroxydicarbonate
49 65 100

Diisopropyl

peroxydicarbonate
41 59 91

Di-sec-butyl

peroxydicarbonate
41 59 91

Dicetyl

peroxydicarbonate
60 80 118

Data is for a 0.1 M solution in monochlorobenzene and serves as a general guide for the

peroxydicarbonate class of initiators.

Experimental Protocols
Protocol 1: Suspension Polymerization of Vinyl Chloride
This protocol describes a general procedure for the suspension polymerization of vinyl chloride

using a dialkyl peroxydicarbonate as the initiator.[1][2] The principles can be adapted for

disodium peroxydicarbonate, with adjustments for its water solubility.

Materials:

Deionized water

Suspending agent (e.g., polyvinyl alcohol, gelatin)

Vinyl chloride monomer (VCM)

Disodium peroxydicarbonate initiator

Buffer (e.g., sodium bicarbonate) to maintain pH
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Antifouling agent (optional)

Equipment:

Jacketed glass or stainless steel polymerization reactor equipped with a stirrer, condenser,

temperature probe, and nitrogen inlet/outlet.

Monomer charging system

Initiator solution vessel

Procedure:

Reactor Preparation: The reactor is thoroughly cleaned and purged with nitrogen to remove

oxygen, which can inhibit polymerization.

Aqueous Phase Preparation: Deionized water, suspending agent, and buffer are charged to

the reactor. The mixture is agitated to ensure complete dissolution and dispersion.

Monomer Charging: The desired amount of liquid vinyl chloride monomer is charged to the

reactor.

Initiator Addition: The disodium peroxydicarbonate initiator is dissolved in a small amount

of deionized water and charged to the reactor. The amount of initiator typically ranges from

0.005 to 0.1 parts by weight per 100 parts of monomer.[1]

Polymerization: The reactor is heated to the desired polymerization temperature, typically

between 40°C and 70°C.[3] The polymerization is carried out under constant agitation to

maintain the monomer suspension. The progress of the reaction can be monitored by the

drop in pressure as the monomer is converted to polymer.

Termination: Once the desired conversion is reached (typically indicated by a specific

pressure drop), the reaction is terminated by cooling the reactor and venting the unreacted

monomer.

Product Recovery: The resulting PVC slurry is discharged from the reactor, washed, and

dried to obtain the final PVC resin.
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Caption: Workflow for suspension polymerization of vinyl chloride.
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Protocol 2: Redox-Initiated Emulsion Polymerization
Disodium peroxydicarbonate can be used in a redox system to initiate polymerization at

lower temperatures.[4] This is particularly useful for producing high molecular weight polymers

or for polymerizing temperature-sensitive monomers.

Materials:

Deionized water

Emulsifier (e.g., sodium dodecyl sulfate)

Monomer (e.g., vinyl acetate, acrylates)

Disodium peroxydicarbonate (oxidizing agent)

Reducing agent (e.g., sodium metabisulfite, L-ascorbic acid, ferrous salts)

Buffer (to maintain optimal pH for the redox reaction)

Procedure:

Reactor Setup: A reactor is set up similarly to the suspension polymerization protocol.

Aqueous Phase Preparation: Deionized water, emulsifier, and buffer are added to the reactor

and purged with nitrogen.

Initiator System Preparation: The disodium peroxydicarbonate and the reducing agent are

prepared as separate aqueous solutions.

Reaction Initiation: The reactor is brought to the desired low temperature (e.g., 5-30°C). The

monomer is added, followed by the sequential addition of the reducing agent and then the

disodium peroxydicarbonate solution to initiate the polymerization.

Polymerization: The reaction is allowed to proceed under agitation. The temperature is

maintained, and the conversion can be monitored by taking samples and determining the

solid content.
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Termination and Recovery: The polymerization is terminated, and the polymer is recovered

from the latex by coagulation or spray drying.
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Caption: Redox initiation of polymerization.

Safety Precautions
Disodium peroxydicarbonate is a strong oxidizing agent and should be handled with care.

Handling: Avoid contact with skin, eyes, and clothing. Use appropriate personal protective

equipment (PPE), including gloves and safety glasses.[1][2]

Storage: Store in a cool, dry, well-ventilated area away from combustible materials and

sources of heat.

Fire Hazard: May intensify fire; it is an oxidizer. Keep away from heat, sparks, open flames,

and hot surfaces.

First Aid: In case of contact, flush the affected area with plenty of water. If inhaled, move to

fresh air. Seek medical attention if irritation persists.

Conclusion
Disodium peroxydicarbonate is a versatile and efficient initiator for the free-radical

polymerization of vinyl monomers, especially in aqueous systems. Its water solubility and ability

to be used in both thermal and redox-initiated processes make it a valuable tool in polymer

synthesis. By carefully controlling reaction parameters such as temperature, initiator

concentration, and the use of redox components, researchers can tailor the polymerization
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process to achieve desired polymer properties. Adherence to proper safety protocols is

essential when handling this oxidizing compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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